Cas no 731784-00-2 (methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate)

• Product Name: methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate
• CAS No: 731784-00-2
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5331739
• Update Time: 2025-05-20

methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-((2-phenylbutanoyl)oxy)acetamido)benzoate
• methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate
• methyl 4-[[2-(2-phenylbutanoyloxy)acetyl]amino]benzoate
• STL194602
• Z18779054
• methyl 4-({[(2-phenylbutanoyl)oxy]acetyl}amino)benzoate

• Inchi： 1S/C20H21NO5/c1-3-17(14-7-5-4-6-8-14)20(24)26-13-18(22)21-16-11-9-15(10-12-16)19(23)25-2/h4-12,17H,3,13H2,1-2H3,(H,21,22)
• InChI Key： NZMWNOLRKRCGPJ-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 479
• XLogP3: 3.4
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate

Comprehensive Overview of Methyl 4-{2-[(2-Phenylbutanoyl)oxy]acetamido}benzoate (CAS No. 731784-00-2)

Methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate (CAS No. 731784-00-2) is a synthetic organic compound with a complex molecular structure, widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. This ester derivative combines a benzoate core with a phenylbutanoyl side chain, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its unique physicochemical properties and potential bioactivity.

The compound's systematic name, methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate, highlights its structural features, including the acetamido linkage and the ester functional group. These moieties contribute to its stability and reactivity, enabling diverse chemical modifications. In recent years, the demand for specialized intermediates like CAS No. 731784-00-2 has surged, driven by advancements in drug discovery and green chemistry initiatives.

One of the key trends in organic chemistry is the exploration of sustainable synthesis methods. Methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate has been investigated in the context of catalytic reactions and solvent-free processes, aligning with the global push for environmentally friendly manufacturing. Researchers are also examining its potential as a building block for biodegradable polymers and high-performance materials, addressing the growing consumer demand for eco-conscious products.

In the pharmaceutical sector, derivatives of CAS No. 731784-00-2 have shown promise in early-stage studies for their bioactivity. While not yet approved for therapeutic use, its structural analogs are being explored for their interactions with biological targets, such as enzymes and receptors. This has sparked interest among researchers focusing on structure-activity relationships (SAR) and drug design optimization. The compound's benzoate moiety, in particular, is a common pharmacophore in many FDA-approved drugs.

From an analytical perspective, methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate can be characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are critical for quality control in industrial applications, ensuring batch-to-batch consistency. The compound's stability under various storage conditions is another area of active research, particularly for companies specializing in fine chemicals and custom synthesis.

The agrochemical industry has also shown interest in CAS No. 731784-00-2 due to its potential as a precursor for novel crop protection agents. With the increasing need for sustainable agriculture solutions, researchers are evaluating its derivatives for pest resistance and plant growth regulation. This aligns with broader trends in precision farming and reduced environmental impact.

In material science, the compound's aromatic and ester functionalities make it a candidate for advanced polymer applications. Its incorporation into polymeric matrices could enhance thermal stability or mechanical properties, addressing needs in industries ranging from aerospace to electronics encapsulation. The versatility of methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate underscores its value across multiple disciplines.

Safety and handling of CAS No. 731784-00-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidance for industrial users, reflecting the compound's growing commercial relevance.

The future research directions for methyl 4-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate may include computational modeling to predict its behavior in complex systems, as well as exploration of its enantiomeric forms for chiral applications. As synthetic methodologies evolve, this compound is poised to play a significant role in the development of next-generation specialty chemicals.